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Compound of Interest

Compound Name: 5-Carboxy Imazapyr

Cat. No.: B1155145

An In-depth Technical Guide to Imazapyr

Disclaimer: The initial query for "5-Carboxy Imazapyr" points to a distinct, though less
documented, chemical entity, described as an impurity of a related herbicide, Imazethapyr.[1]
This guide will focus on the extensively studied and commercially significant parent compound,
Imazapyr, as its chemical properties and biological activities are well-established and more
relevant to the requested in-depth analysis for researchers.

Chemical Identity and Physicochemical Properties

Imazapyr is a non-selective, systemic herbicide belonging to the imidazolinone family.[2] It is
widely used for the control of a broad spectrum of weeds, including annual and perennial
grasses, broadleaf herbs, and woody species.[3] Its IUPAC name is (RS)-2-(4-Methyl-5-0x0-4-
propan-2-yl-1H-imidazol-2-yl)pyridine-3-carboxylic acid.[4] The commercial product is a
racemic mixture of its R- and S-enantiomers.[5]
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Property Value Reference
2-[(RS)-4-isopropyl-4-methyl-5-

IUPAC Name 0Xx0-2-imidazolin-2-yl]nicotinic [51[6]
acid

CAS Number 81334-34-1 [3][4]

Molecular Formula C13H15Ns0s3 [41[5]

Molar Mass 261.28 g/mol [3114]

Melting Point 169-171 °C [4]

Water Solubility 13.47 g/L (at 25 °C) [4]

Vapor Pressure 9.0 x 107 mm Hg [3]
Stable in aqueous media at pH

Stability 5-9 in the dark. Decomposes in  [3]

sunlight.

Mechanism of Action

Imazapyr's herbicidal activity stems from its inhibition of the plant-specific enzyme

acetohydroxyacid synthase (AHAS), also known as acetolactate synthase (ALS).[5][7] This

enzyme is pivotal in the biosynthesis pathway of the branched-chain amino acids: valine,

leucine, and isoleucine.[7] By blocking AHAS, Imazapyr depletes the plant's supply of these

essential amino acids, which in turn halts protein synthesis and cell growth, ultimately leading

to plant death.[3][7] This mechanism is highly specific to plants and microorganisms,

contributing to its low direct toxicity in mammals.
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Carboxylic Acid Core Synthesis
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Condensation Imidazolinone Ring
Substituted Pyridine
Intermediate

Functionalization
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1. Homogenize Plant Tissue
in Extraction Buffer

l

2. Centrifuge and Collect
Supernatant (Enzyme Extract)

l

3. Prepare Reaction Mixture
(Buffer, Cofactors, Substrate, Imazapyr)

l

4. Initiate Reaction with
Enzyme Extract

l

5. Incubate at 30°C

l

6. Terminate with H2SOa4
(Converts Acetolactate to Acetoin)

l

7. Add Colorimetric Reagent
(Creatine/a-naphthol)

l

8. Measure Absorbance at 530 nm

9. Calculate % Inhibition and ICso
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1. Prepare and Characterize Soll

'

2. Treat Soil with
[**C]-lmazapyr

'

3. Incubate Samples Aerobically
at Constant Temperature

'

4. Collect Replicate Samples
at Time Intervals

'

5. Solvent Extraction of
Imazapyr from Soil

'

6. Analyze Extracts via
HPLC with Radio-detection

'

7. Plot Concentration vs. Time

8. Calculate DTso (Half-Life)
using Kinetic Model
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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